Cas no 876866-75-0 (2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 876866-75-0
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• MDL: MFCD06858085
• CID: 3109039
• PubChem ID: 4980720
• Update Time: 2025-05-19

2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• {2-[(4-chlorophenoxy)methyl]-1,3-thiazol-4-yl}acetic acid
• 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid

• MDL： MFCD06858085
• Inchi： 1S/C12H10ClNO3S/c13-8-1-3-10(4-2-8)17-6-11-14-9(7-18-11)5-12(15)16/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： IYHBMODYRFZOHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NC(=CS1)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid

Comprehensive Guide to 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 876866-75-0)

2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 876866-75-0) is a specialized thiazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenoxymethyl and thiazolylacetic acid functional groups, has garnered attention for its potential in drug development and crop protection. In this guide, we explore its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid features a thiazole ring linked to a chlorophenoxymethyl group, enhancing its reactivity and biological activity. This structural motif is often explored in medicinal chemistry for designing enzyme inhibitors and antimicrobial agents. Researchers frequently search for "thiazole derivatives in drug discovery" or "CAS 876866-75-0 applications," reflecting the growing interest in this compound's therapeutic potential.

One of the key applications of 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid lies in its role as an intermediate in synthesizing bioactive molecules. Its chlorophenoxy moiety contributes to lipophilicity, improving membrane permeability in drug candidates. Recent studies highlight its utility in developing anti-inflammatory and antifungal agents, aligning with trending topics like "novel antifungal compounds 2024" and "green chemistry in pharmaceutical synthesis."

From an industrial perspective, the demand for CAS 876866-75-0 is rising due to its versatility in agrochemical formulations. The thiazole core is known to enhance pesticide efficacy, addressing global concerns about "sustainable crop protection." Manufacturers and suppliers often inquire about "high-purity 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid" or "bulk suppliers of thiazole derivatives," underscoring its commercial relevance.

Quality control and analytical methods for 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid are critical for ensuring consistency in research and production. Techniques like HPLC and NMR spectroscopy are commonly employed, as reflected in searches for "analytical standards for CAS 876866-75-0." Regulatory compliance, particularly in regions like the EU and North America, also drives discussions around "REACH registration of thiazole compounds."

In summary, 2-2-(4-Chlorophenoxymethyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 876866-75-0) represents a valuable building block in pharmaceutical and agrochemical innovation. Its structural features and broad applicability make it a focal point for researchers tackling challenges in drug development and sustainable agriculture. For those exploring "thiazole-based solutions" or "CAS 876866-75-0 suppliers," this compound offers promising opportunities.